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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594

For Immediate Release

This technical guide provides a comprehensive overview of the molecular structure and
chemical formula of Acid Red 111, a disazo dye. Designed for researchers, scientists, and
professionals in drug development, this document synthesizes key data into a clear, accessible
format, including a detailed visualization of its molecular structure.

Core Molecular Identity

Acid Red 111, also known by its Colour Index number C.I. 23266, is a complex organic
molecule widely utilized in various industrial applications.[1][2] Its chemical identity is precisely
defined by its molecular formula and structure.

The most common form of Acid Red 111 is its disodium salt.[3][4] The molecular formula for
this salt is C37H28N4Na2010S3.[1][3][4] The free acid form, without the sodium ions, has the
molecular formula C37H30N4010S3.[4][5]

The systematic IUPAC name for Acid Red 111 is disodium;4-hydroxy-3-[[3-methyl-4-[2-methyI-
4-[[4-(4-methylphenyl)sulfonyloxyphenyl]diazenyllphenyl]phenyl]diazenyllnaphthalene-2,7-
disulfonate.[3] This name precisely describes the intricate arrangement of its constituent
aromatic rings, azo linkages, and sulfonate groups.

Quantitative Molecular Data
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A summary of the key quantitative properties of Acid Red 111 is presented in the table below,
facilitating easy comparison and reference.

Value (Disodium

Property Value (Free Acid) Reference
Salt)

Molecular Formula C37H28N4Na2010S3  C37H30N4010S3 [3114]

Molecular Weight 830.8 g/mol 786.85 g/mol [3114]

Exact Mass 830.07629519 Da 786.1124 Da [31[5]

o Soluble (25 g/L at -

Solubility in Water Not specified [1][6]
90°C)

CAS Registry Number  6358-57-2 Not specified [31[7]

Molecular Structure Visualization

To provide a clear visual representation of the complex structure of Acid Red 111, the following
diagram has been generated using the Graphviz DOT language. This diagram illustrates the
connectivity of the atoms and the arrangement of the various functional groups.
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Figure 1. Molecular Structure of Acid Red 111

Experimental Protocols

While specific experimental protocols for the synthesis of Acid Red 111 can vary, the general
manufacturing process involves a multi-step diazotization and coupling reaction.[1][6]

A typical synthesis pathway is as follows:

e Double Diazotization: 4-(4-Amino-2-methylphenyl)-3-methylbenzenamine undergoes a
double diazotization reaction.

 First Coupling: The resulting bis-diazonium salt is coupled with 4-Hydroxynaphthalene-2,7-

disulfonic acid.
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e Second Coupling: The intermediate from the first coupling is then coupled with phenol.

« Esterification: Finally, the hydroxyl group of the phenolic moiety is esterified with 4-
Methylbenzene-1-sulfonyl chloride to yield the final Acid Red 111 molecule.[1][6]

This guide serves as a foundational resource for professionals requiring detailed molecular
information about Acid Red 111. The provided data and visualizations are intended to support
further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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